4-{[(anilinocarbonothioyl)amino]methyl}benzoic acid

• IUPAC Name: 4-[(phenylcarbamothioylamino)methyl]benzoic acid
• InChI: InChI=1S/C15H14N2O2S/c18-14(19)12-8-6-11(7-9-12)10-16-15(20)17-13-4-2-1-3-5-13/h1-9H,10H2,(H,18,19)(H2,16,17,20)
• InChI Key: ALCIWUZRFUTUMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol

Description

4-{[(Anilinocarbonothioyl)amino]methyl}benzoic acid, also known as DTNB, is a chemical compound that has been widely used in scientific research. It is a yellow-colored powder that is soluble in water and organic solvents. DTNB is a derivative of benzoic acid and is commonly used as a reagent in biochemical assays.

Mechanism of Action

The mechanism of action of 4-{[(anilinocarbonothioyl)amino]methyl}benzoic acid involves the reaction of the thiol group with the nitro group of this compound. This reaction leads to the formation of a mixed disulfide, which is then reduced to form a stable product. The reaction is rapid and specific, and the product can be easily detected using spectrophotometry.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to inhibit the activity of some enzymes, such as acetylcholinesterase. This compound has also been shown to induce the production of reactive oxygen species in cells, which can lead to oxidative stress. However, the physiological relevance of these effects is not well understood.

Advantages and Limitations for Lab Experiments

4-{[(anilinocarbonothioyl)amino]methyl}benzoic acid has several advantages for lab experiments. It is a specific and sensitive reagent for the detection of thiol groups, and its reaction with thiol groups is rapid and irreversible. This compound is also easy to use and can be easily detected spectrophotometrically. However, this compound has some limitations as well. It is not suitable for the detection of thiol groups in the presence of other reducing agents, and its reaction with other compounds can lead to false positives.

Future Directions

There are several future directions for the use of 4-{[(anilinocarbonothioyl)amino]methyl}benzoic acid in scientific research. One possible direction is the development of new methods for the detection of thiol groups using this compound. Another direction is the study of the physiological relevance of the biochemical and physiological effects of this compound. This compound can also be used in the study of oxidative stress and its role in disease. Finally, this compound can be used in the development of new drugs and therapies for the treatment of diseases that involve thiol groups.

Synthesis Methods

4-{[(anilinocarbonothioyl)amino]methyl}benzoic acid can be synthesized through several methods. One of the most common methods involves the reaction of 4-chloromethylbenzoic acid with thiourea in the presence of a base such as sodium hydroxide. The resulting product is then treated with aniline to obtain this compound. The yield of this method is usually high, and the purity of the product can be easily controlled.

Scientific Research Applications

4-{[(anilinocarbonothioyl)amino]methyl}benzoic acid has been widely used in scientific research as a reagent for the detection of thiol groups. Thiol groups are important in many biological processes, and their detection is essential for the study of these processes. This compound reacts with thiol groups to form a yellow-colored product that can be easily detected spectrophotometrically. This compound has been used to measure the thiol content of proteins, enzymes, and other biological molecules.